N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C21H13Cl2N3O4/c1-11-13(4-3-7-17(11)26(28)29)20(27)24-12-8-9-18-16(10-12)25-21(30-18)14-5-2-6-15(22)19(14)23/h2-10H,1H3,(H,24,27)
• InChI Key: LBHSQFKRNBSALT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C21H13Cl2N3O4
• Molecular Weight: 442.2 g/mol

Description

N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide, also known as DCDP-5-Me-3-Nitro-BzAm, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the benzoxazole family and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of applications in the fields of biochemistry, pharmacology, and toxicology. One of the main applications of N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm is in the study of protein-protein interactions. This compound has been shown to bind to the protein calmodulin, which is involved in a variety of cellular processes. By studying the interaction between N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm and calmodulin, researchers can gain a better understanding of the role of this protein in cellular signaling.

Mechanism of Action

The mechanism of action of N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm is not fully understood. However, it is known that this compound binds to the protein calmodulin, which is involved in the regulation of a variety of cellular processes. By binding to calmodulin, N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm may affect the activity of downstream signaling pathways, leading to changes in cellular behavior.
Biochemical and Physiological Effects:
N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of calmodulin-dependent enzymes, such as protein kinase C and nitric oxide synthase. In addition, N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm has been shown to have anti-inflammatory and anti-tumor properties. However, the exact mechanisms by which this compound exerts these effects are not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm in lab experiments is its ability to selectively bind to calmodulin. This allows researchers to study the role of this protein in cellular signaling pathways. However, one of the main limitations of using N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm is its complex synthesis method. This makes it difficult to produce large quantities of this compound, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm. One area of research could focus on the development of more efficient synthesis methods for this compound. This would allow researchers to produce larger quantities of N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm, which could expand its use in scientific research. Another area of research could focus on the development of new compounds based on the structure of N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm. These compounds could be designed to have improved binding affinity for calmodulin or other proteins involved in cellular signaling pathways. Finally, future research could focus on the clinical applications of N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm. This compound has shown promise as a potential anti-inflammatory and anti-tumor agent, and further research could lead to the development of new treatments for these conditions.

Synthesis Methods

The synthesis of N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm involves a multi-step process that requires several chemical reagents and equipment. The first step in the synthesis of this compound is the reaction of 2,3-dichlorophenylamine with 2-nitrobenzoyl chloride to form 2-(2,3-dichlorophenyl)-1-(2-nitrobenzoyl)hydrazine. This intermediate is then reacted with salicylaldehyde to form the desired product, N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamideNitro-BzAm. The synthesis of this compound is complex and requires a high level of expertise in organic chemistry.